Cas no 1006494-28-5 (Ethyl 3-amino-1-propyl-1H-pyrazole-5-carboxylate)

• Product Name: Ethyl 3-amino-1-propyl-1H-pyrazole-5-carboxylate
• CAS No: 1006494-28-5
• MF: C₉H₁₅N₃O₂
• MW: 197.234301805496
• CID: 6245394
• PubChem ID: 19619959
• Update Time: 2025-05-20

Ethyl 3-amino-1-propyl-1H-pyrazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• AKOS000308896
• ETHYL 3-AMINO-1-PROPYL-1H-PYRAZOLE-5-CARBOXYLATE
• 1006494-28-5
• EN300-6507890
• Ethyl 3-amino-1-propyl-1H-pyrazole-5-carboxylate

• Inchi： 1S/C9H15N3O2/c1-3-5-12-7(6-8(10)11-12)9(13)14-4-2/h6H,3-5H2,1-2H3,(H2,10,11)
• InChI Key： DMUQHYJUQOYWEC-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CC(N)=NN1CCC)=O

Computed Properties

• Exact Mass: 197.116426730g/mol
• Monoisotopic Mass: 197.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 70.1Ų

Additional information on Ethyl 3-amino-1-propyl-1H-pyrazole-5-carboxylate

Comprehensive Guide to Ethyl 3-amino-1-propyl-1H-pyrazole-5-carboxylate (CAS No. 1006494-28-5)

Ethyl 3-amino-1-propyl-1H-pyrazole-5-carboxylate (CAS No. 1006494-28-5) is a specialized pyrazole derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique amino and ester functional groups, serves as a versatile intermediate in organic synthesis. Its molecular structure, combining a pyrazole ring with a propyl side chain and an ethyl carboxylate group, makes it valuable for designing bioactive molecules. Researchers and industries are increasingly interested in this compound due to its potential in drug discovery and material science.

The chemical properties of Ethyl 3-amino-1-propyl-1H-pyrazole-5-carboxylate include a molecular weight of 197.24 g/mol and a purity typically exceeding 98%. Its solubility in organic solvents like ethanol, DMSO, and chloroform facilitates its use in laboratory settings. The compound's stability under standard conditions and compatibility with various synthetic protocols make it a preferred choice for chemists. Recent studies highlight its role in developing heterocyclic compounds, which are crucial for creating new therapeutic agents and crop protection chemicals.

In the pharmaceutical sector, Ethyl 3-amino-1-propyl-1H-pyrazole-5-carboxylate is explored for its potential in anticancer and anti-inflammatory drug development. The pyrazole core is known for its bioactivity, and modifications to its structure can enhance pharmacological properties. For instance, researchers are investigating its derivatives as kinase inhibitors, which are pivotal in treating cancers and autoimmune diseases. The compound's amino group also allows for further functionalization, enabling the creation of targeted small-molecule drugs.

Agrochemical applications of Ethyl 3-amino-1-propyl-1H-pyrazole-5-carboxylate include its use as a precursor for pesticides and herbicides. The pyrazole moiety is a common feature in many agrochemicals due to its ability to disrupt pest metabolism. With the growing demand for sustainable farming solutions, this compound is gaining attention for developing eco-friendly crop protection products. Its derivatives are being tested for efficacy against resistant pest strains, addressing a critical challenge in modern agriculture.

The market for Ethyl 3-amino-1-propyl-1H-pyrazole-5-carboxylate is expanding, driven by advancements in drug discovery and agrochemical innovation. Suppliers and manufacturers are scaling up production to meet the rising demand from research institutions and industrial laboratories. Quality control measures, such as HPLC and NMR analysis, ensure the compound meets stringent purity standards. Additionally, regulatory compliance and green chemistry principles are shaping its production processes, aligning with global sustainability goals.

For researchers seeking reliable sources of Ethyl 3-amino-1-propyl-1H-pyrazole-5-carboxylate, it is essential to partner with reputable suppliers who provide detailed technical data sheets and custom synthesis options. Storage recommendations typically include keeping the compound in a cool, dry place away from light to maintain stability. As interest in pyrazole-based compounds grows, this chemical is poised to play a pivotal role in advancing life sciences and material engineering.

In summary, Ethyl 3-amino-1-propyl-1H-pyrazole-5-carboxylate (CAS No. 1006494-28-5) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and organic synthesis. Its unique structural features and adaptability make it a valuable asset for scientists tackling some of today's most pressing challenges in healthcare and agriculture. Continued research and development are expected to unlock further potential, solidifying its place in the chemical industry.